![molecular formula C14H17N3O2S B2428654 N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide CAS No. 1795359-44-2](/img/structure/B2428654.png)
N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide
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Description
N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. TAK-659 belongs to the class of drugs known as kinase inhibitors and is currently being studied for its ability to treat various types of cancer, autoimmune diseases, and other inflammatory conditions.
Scientific Research Applications
- The compound’s structural features suggest potential as a drug candidate. Researchers investigate its interactions with biological targets, aiming to develop novel pharmaceuticals. For instance, modifications to the pyrazole or thiophene moieties could enhance bioactivity or selectivity against specific diseases .
- The compound’s heterocyclic structure makes it an interesting scaffold for designing anticancer agents. Researchers explore derivatives by introducing functional groups to enhance cytotoxicity and selectivity against cancer cells. These derivatives may inhibit cell growth, induce apoptosis, or disrupt tumor-related pathways .
- The compound’s triazolopyridine-imidazole core suggests potential as an inhibitor of TGF-β type I receptor kinase (ALK5). ALK5 plays a crucial role in cell signaling pathways related to fibrosis and cancer. Optimization of this scaffold could lead to therapeutic interventions .
- Thiophene-based compounds are valuable in organic electronics due to their semiconducting properties. Researchers explore derivatives of this compound for use in organic field-effect transistors (OFETs), solar cells, and light-emitting diodes (LEDs). The oxan-4-ylmethyl group may influence charge transport properties .
- The conjugated system in the compound’s structure suggests potential as a light-absorbing material. Researchers investigate its photophysical properties and compatibility with other components in organic solar cells. By optimizing its energy levels and absorption spectra, it could contribute to efficient solar energy conversion .
- Researchers explore fluorescent derivatives of this compound for use as biological probes. By attaching fluorophores, they can visualize specific cellular processes or molecular targets. The oxan-4-ylmethyl group may allow selective delivery to certain tissues or organelles .
Medicinal Chemistry and Drug Development
Anticancer Agents
TGF-β Receptor Kinase Inhibitors
Materials Science and Organic Electronics
Photovoltaics and Solar Cells
Biological Probes and Imaging Agents
properties
IUPAC Name |
N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2S/c18-14(13-2-1-7-20-13)16-12-8-15-17(10-12)9-11-3-5-19-6-4-11/h1-2,7-8,10-11H,3-6,9H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMTCTUQXPJBCPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CN2C=C(C=N2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide |
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